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Compound of Interest

Compound Name: Nonyl chloroformate

Cat. No.: B1268172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nonyl chloroformate (CAS No: 57045-82-6) is a chemical intermediate belonging to the

chloroformate ester family.[1] These compounds are characterized by a carbonyl group bonded

to both a chlorine atom and an alkoxy group. The high reactivity of the acyl chloride moiety

makes nonyl chloroformate a versatile reagent in organic synthesis, particularly for the

introduction of a nonyloxycarbonyl protecting group or as a linker in more complex molecules.

This guide provides a comprehensive overview of its chemical and physical properties,

applications in synthesis, and essential safety information.

Core Properties and Specifications
Nonyl chloroformate is a colorless to almost colorless liquid under standard conditions.[2] Its

key properties are summarized below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1268172?utm_src=pdf-interest
https://www.benchchem.com/product/b1268172?utm_src=pdf-body
https://parchem.com/chemical-supplier-distributor/nonyl-chloroformate-164401
https://www.benchchem.com/product/b1268172?utm_src=pdf-body
https://www.benchchem.com/product/b1268172?utm_src=pdf-body
https://www.tcichemicals.com/SG/en/p/B0262
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C10H19ClO2 [3][4]

Molecular Weight 206.71 g/mol [1][3]

CAS Number 57045-82-6 [1][3]

Physical State Liquid (at 20°C) [2]

Appearance
Colorless to Almost Colorless

Clear Liquid
[2]

Purity >95.0% [2]

Density / Specific Gravity 0.97 g/cm³ (at 20°C) [2][5]

Flash Point 80 °C [2]

Refractive Index 1.43 [2]

Storage Temperature
Room Temperature

(Recommended <15°C)
[2]

Moisture Sensitivity Yes [2]

Synthesis and Reactivity
Chloroformates are generally synthesized by the reaction of an alcohol with phosgene or a

phosgene equivalent like triphosgene.[6][7] A modern, safer approach involves the photo-on-

demand synthesis from the corresponding alcohol in a chloroform solution, which serves as

both the solvent and reagent, avoiding the need for highly toxic phosgene gas.[6]

The primary reactivity of nonyl chloroformate is centered on the electrophilic carbonyl carbon.

It readily reacts with nucleophiles, such as amines, to form carbamates. This reaction is

fundamental in peptide synthesis and for installing protecting groups on amines.

General Reaction: Carbamate Formation
The reaction of nonyl chloroformate with a primary or secondary amine yields a nonyl

carbamate, a stable derivative often used to protect the amine functionality during multi-step
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syntheses. This reaction typically proceeds in the presence of a non-nucleophilic base to

scavenge the HCl byproduct.[8][9]

Nonyl Chloroformate
(C₉H₁₉O(CO)Cl)

Nonyl Carbamate
(C₉H₁₉O(CO)NR₂)

Primary/Secondary Amine
(R₂NH)

HCl

Base
(e.g., Pyridine, Et₃N)

Scavenges
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Caption: Reaction of nonyl chloroformate with an amine to form a carbamate.

Experimental Protocol: Synthesis of a Nonyl
Carbamate
This protocol is a general guideline for the N-acylation of an amine using nonyl
chloroformate, adapted from standard Schotten-Baumann reaction conditions.[10]

Materials:

Primary or secondary amine (1.0 equivalent)

Nonyl chloroformate (1.1 equivalents)

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Tertiary amine base (e.g., triethylamine or DIEA, 1.2 equivalents)

Water

Saturated sodium bicarbonate solution
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Brine

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

Dissolve the amine (1.0 equiv.) and the base (1.2 equiv.) in anhydrous DCM in a round-

bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Cool the stirring solution to 0 °C using an ice bath.

Add nonyl chloroformate (1.1 equiv.) dropwise to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir for 8-16 hours.

Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purify the crude product by a suitable method, such as column chromatography or

recrystallization.
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1. Dissolve Amine & Base in DCM

2. Cool to 0°C

Inert Atmosphere

3. Add Nonyl Chloroformate Dropwise

4. Stir at Room Temperature (8-16h)

5. Monitor Reaction (TLC/LC-MS)

6. Quench with Water

If Complete

7. Extract with DCM

8. Wash with NaHCO₃ & Brine

9. Dry (Na₂SO₄) & Concentrate

10. Purify Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of a nonyl carbamate.
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Applications in Drug Development
Chloroformates, as a class, are crucial intermediates in the pharmaceutical industry.[11] They

are used as building blocks for synthesizing complex active pharmaceutical ingredients (APIs).

For example, other alkyl chloroformates like pentyl chloroformate are used in the synthesis of

the chemotherapeutic agent Capecitabine and the anticoagulant Dabigatran etexilate.[11] By

analogy, nonyl chloroformate serves as a key reagent for introducing the nonyloxycarbonyl

group, which can be used to:

Protect Amines: The resulting carbamate is stable under many reaction conditions, making it

an effective protecting group for primary and secondary amines in multi-step syntheses.[9]

Modify Physicochemical Properties: The long alkyl chain of the nonyl group can significantly

increase the lipophilicity of a molecule, which can be strategically used to modulate

properties like solubility, membrane permeability, and pharmacokinetic profiles of drug

candidates.

Form Prodrugs: The carbamate linkage can be employed to create prodrugs of amine-

containing compounds, potentially improving their bioavailability or targeting.[9]

Safety and Handling
Nonyl chloroformate is a hazardous substance and must be handled with extreme care in a

well-ventilated fume hood by trained personnel.[2]

Hazard Statements: Fatal if swallowed, in contact with skin, or if inhaled (H300 + H310 +

H330).[2] Causes severe skin burns and eye damage (H314).[12][13] May be corrosive to

metals (H290).[12][13] It is also a combustible liquid.[2]

Precautionary Measures: Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[14] Use only in a

well-ventilated area or with respiratory protection. Keep away from heat and open flames.[2]

Store in a corrosive-resistant container under an inert atmosphere, as it is moisture-

sensitive.[2]

First Aid: In case of contact with skin or eyes, rinse immediately and copiously with water for

several minutes and seek immediate medical attention.[14] If inhaled, move the person to
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fresh air and call a poison center or doctor immediately. If swallowed, rinse mouth but do

NOT induce vomiting; seek immediate medical attention.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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